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Compound of Interest

Compound Name: Carbaryl

Cat. No.: B10753563 Get Quote

A detailed comparison of Maximum Residue Limits (MRLs) for the insecticide Carbaryl across

key international markets reveals a complex regulatory landscape for researchers, scientists,

and drug development professionals. This guide synthesizes the MRLs for Carbaryl in the

United States, European Union, Canada, Australia, Japan, and by the Codex Alimentarius,

providing a crucial resource for navigating global food safety standards.

The establishment of MRLs, the highest level of a pesticide residue that is legally tolerated in or

on food or feed, is a critical component of consumer safety and international trade. These limits

are set by national regulatory bodies and the international standard-setting body, the Codex

Alimentarius Commission, based on comprehensive toxicological data and field trial results.

Comparison of Carbaryl MRLs
The following table summarizes the MRLs for Carbaryl in selected commodities across

different regulatory jurisdictions. It is important to note that MRLs are subject to change, and

users should always consult the official databases of the respective regulatory agencies for the

most current information.
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Commodi
ty

United
States
(ppm)

European
Union
(ppm)

Canada
(ppm)

Australia
(ppm)

Japan
(ppm)

Codex
Alimentar
ius (ppm)

Apples 5.0
0.01

(Default)
5.0 5 3 5

Grapes 10.0
0.01

(Default)
5.0 5 2 5

Oranges 10.0
0.01

(Default)

7.0 (Citrus

fruits)
7 7

7 (Citrus

fruits)

Potatoes 0.2
0.01

(Default)
0.2 0.2 0.5 0.1

Tomatoes 5.0
0.01

(Default)
5.0 2 2 5

Sweet

Corn
0.1

0.01

(Default)
1.0 0.1 0.5 0.1

Rice 0.2
0.01

(Default)
15.0

15 (Rice,

husked)
0.5

1 (Polished

rice)

Bovine

Meat
0.2

0.01

(Default)
0.2 0.2 0.1 0.05

Bovine Milk 0.3
0.01

(Default)
0.15 0.15 0.02 0.05

Disclaimer: MRL values are subject to change. Please refer to the official regulatory databases

for the most up-to-date information.

Experimental Protocols for MRL Establishment
The methodologies for establishing MRLs share common principles across the globe, revolving

around a rigorous scientific assessment of risk to human health.[1][2][3][4][5][6][7][8][9][10] The

process generally involves the following key steps:
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Toxicological Assessment: Regulatory bodies like the U.S. Environmental Protection Agency

(EPA), the European Food Safety Authority (EFSA), Health Canada's Pest Management

Regulatory Agency (PMRA), and the Australian Pesticides and Veterinary Medicines

Authority (APVMA) conduct a thorough evaluation of the pesticide's toxicological profile to

determine the Acceptable Daily Intake (ADI) and the Acute Reference Dose (ARfD).[1][8] The

ADI is the amount of a substance that can be ingested daily over a lifetime without an

appreciable health risk, while the ARfD is the estimate of the amount of a substance that can

be ingested in a period of 24 hours or less without an appreciable health risk.[1][8]

Residue Chemistry Data: This includes studies on the chemical's metabolism in plants and

animals, its environmental fate, and the analytical methods for detecting its residues.

Supervised Field Trials: These trials are conducted to determine the highest residue level

likely to be found in a commodity when the pesticide is used according to Good Agricultural

Practice (GAP).[11] This involves applying the pesticide at the maximum recommended rate

and observing the pre-harvest interval.

Dietary Exposure Assessment: Regulators estimate the total dietary exposure to the

pesticide from all potential food sources. This assessment considers the food consumption

patterns of different population subgroups, including vulnerable groups like infants and

children.[1][8][10]

MRL Setting: Based on the supervised field trial data and the toxicological assessment, an

MRL is established that is protective of public health and ensures that pesticide use is limited

to the minimum necessary for effective pest control.

The Joint FAO/WHO Meeting on Pesticide Residues (JMPR) plays a crucial role in providing

independent scientific advice to the Codex Alimentarius Commission.[6][7] The JMPR

evaluates toxicological and residue data to propose MRLs for adoption as international

standards.[6][7]

Regulatory MRL Establishment Workflow
The following diagram illustrates the general workflow for the establishment of pesticide MRLs

by national and international bodies.
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Caption: Workflow of Pesticide MRL Establishment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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